(1-Ethyl-1H-benzoimidazol-2-yl)-furan-2-ylmethyl-amine

• IUPAC Name: 1-ethyl-N-(furan-2-ylmethyl)benzimidazol-2-amine
• InChI: InChI=1S/C14H15N3O/c1-2-17-13-8-4-3-7-12(13)16-14(17)15-10-11-6-5-9-18-11/h3-9H,2,10H2,1H3,(H,15,16)
• InChI Key: XVKUMXLSEKBYCF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N=C1NCC3=CC=CO3
• Molecular Formula: C14H15N3O
• Molecular Weight: 241.29 g/mol

Description

(1-Ethyl-1H-benzoimidazol-2-yl)-furan-2-ylmethyl-amine is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and materials science. This compound has been synthesized using various methods and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of (1-Ethyl-1H-benzoimidazol-2-yl)-furan-2-ylmethyl-amine is not fully understood. However, studies have shown that this compound targets specific cellular pathways and proteins, leading to its observed biochemical and physiological effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. In medicine, this compound has been shown to have antitumor activity by inhibiting cell proliferation and inducing apoptosis. In agriculture, this compound has been shown to stimulate plant growth and increase crop yield. In materials science, this compound has been shown to form stable complexes with metal ions, leading to its potential use as a building block for the synthesis of novel materials.

Advantages and Limitations for Lab Experiments

The advantages of using (1-Ethyl-1H-benzoimidazol-2-yl)-furan-2-ylmethyl-amine in lab experiments include its potential applications in various fields, its ability to target specific cellular pathways and proteins, and its stable complex formation with metal ions. The limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

For the study of (1-Ethyl-1H-benzoimidazol-2-yl)-furan-2-ylmethyl-amine include further studies to fully understand its mechanism of action, the development of more efficient synthesis methods, and the exploration of its potential applications in other fields such as catalysis and environmental remediation. Additionally, the development of derivatives of this compound may lead to the discovery of novel compounds with improved properties and potential applications.

Synthesis Methods

The synthesis of (1-Ethyl-1H-benzoimidazol-2-yl)-furan-2-ylmethyl-amine has been achieved using several methods. One such method involves the reaction of 1H-benzo[d]imidazole-2-amine with furfural in the presence of a catalyst such as acetic acid. Another method involves the reaction of 1-ethyl-1H-benzo[d]imidazole-2-carboxylic acid with furfurylamine in the presence of a coupling agent such as N,N'-carbonyldiimidazole.

Scientific Research Applications

(1-Ethyl-1H-benzoimidazol-2-yl)-furan-2-ylmethyl-amine has been studied extensively for its potential applications in various fields. In medicine, this compound has been shown to have antitumor activity and has been studied as a potential treatment for cancer. In agriculture, this compound has been studied for its potential use as a plant growth regulator. In materials science, this compound has been studied for its potential use as a building block for the synthesis of novel materials.